Cas no 136817-34-0 (2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate)

• Product Name: 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate
• CAS No: 136817-34-0
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 1240949
• PubChem ID: 43461820
• Update Time: 2025-05-23

2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-aminophenyl)-, 2-methylpropyl ester
• 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate
• 136817-34-0
• Z425392642
• EN300-63989
• 2-methylpropyl4-(2-aminophenyl)piperazine-1-carboxylate
• AKOS008132242
• CS-0253333
• G57513

• Inchi： 1S/C15H23N3O2/c1-12(2)11-20-15(19)18-9-7-17(8-10-18)14-6-4-3-5-13(14)16/h3-6,12H,7-11,16H2,1-2H3
• InChI Key： QOMDMTFDMASOJI-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(N1CCN(C2C=CC=CC=2N)CC1)=O

Computed Properties

• Exact Mass: 277.17919
• Monoisotopic Mass: 277.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 423.5±40.0 °C at 760 mmHg
• Flash Point: 209.9±27.3 °C
• PSA: 58.8
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate

Introduction to 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate (CAS No. 136817-34-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate, identified by the chemical compound identifier CAS No. 136817-34-0, is a meticulously designed organic molecule that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to the piperazine derivative class, a structural motif renowned for its versatility in drug design due to its ability to modulate biological pathways through interactions with various protein targets. The specific substitution pattern of this molecule, featuring a 2-methylpropyl side chain and an aminophenyl group at the 4-position of the piperazine ring, endows it with unique pharmacological properties that make it a promising candidate for further exploration.

The structure of 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate exhibits a balance of lipophilicity and polarizability, which are critical factors in determining its bioavailability and binding affinity to biological targets. The presence of the piperazine ring enhances its solubility in both aqueous and lipid environments, facilitating its interaction with membrane-bound receptors and intracellular enzymes. Additionally, the 2-aminophenyl moiety introduces a hydrogen bond donor/acceptor site, which can be exploited to improve binding interactions with target proteins. These structural features have positioned this compound as a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing piperazine derivatives for their potential therapeutic applications. One of the most compelling areas of interest is in the development of central nervous system (CNS) drugs, where piperazine-based compounds have shown efficacy in treating neurological disorders such as depression, anxiety, and schizophrenia. The 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate molecule, with its optimized substitution pattern, has been investigated for its potential as an intermediate in the synthesis of novel psychotropic agents. Preliminary studies suggest that this compound exhibits moderate affinity for serotonin receptors, making it a candidate for further development into potential treatments for mood disorders.

The pharmaceutical industry has increasingly leveraged computational modeling and high-throughput screening techniques to accelerate the discovery of bioactive molecules. The pharmacokinetic profile of 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate has been scrutinized using molecular dynamics simulations and experimental assays to predict its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable oral bioavailability and moderate metabolic stability, suggesting its potential as a viable drug candidate. Furthermore, its chemical stability under various storage conditions has been assessed, ensuring that it remains suitable for industrial-scale synthesis and formulation into therapeutic products.

Advances in synthetic chemistry have enabled the efficient preparation of complex piperazine derivatives like 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate through multi-step organic reactions. Modern synthetic methodologies have focused on improving yield and purity while minimizing side reactions. Techniques such as catalytic hydrogenation, nucleophilic substitution, and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework with high precision. These advancements have not only facilitated the production of this compound but also provided insights into optimizing synthetic routes for other piperazine-based drugs.

The biological activity of 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate has been evaluated through in vitro assays targeting key neurotransmitter systems. Research indicates that this compound modulates the activity of serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D3), which are implicated in various CNS disorders. Additionally, preclinical studies have explored its potential effects on other receptor systems, such as histamine H3 receptors, which play a role in sleep regulation and cognitive function. These findings underscore the compound’s multifaceted pharmacological profile and highlight its potential as a versatile therapeutic agent.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the process of identifying promising candidates from large chemical libraries. Predictive models have been developed to assess the binding affinity of 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate to various protein targets based on its molecular structure. These models leverage vast datasets from public repositories such as BindingDB and ChEMBL to predict potential drug-like properties. By harnessing these computational tools, researchers can prioritize compounds like this one for experimental validation, thereby expediting the drug development process.

The environmental impact of pharmaceutical manufacturing processes has also been a focus area in recent years. Sustainable practices have been adopted to minimize waste generation during the synthesis of 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate, including solvent recovery systems and catalytic methods that reduce energy consumption. Green chemistry principles have guided efforts to develop eco-friendly synthetic routes that align with regulatory requirements for environmental safety. These initiatives not only enhance operational efficiency but also contribute to reducing the ecological footprint of pharmaceutical production.

Future directions in research on CAS No. 136817-34-0 include exploring its potential as a prodrug or leading compound for derivative development. By modifying specific functional groups or introducing additional substituents, researchers aim to enhance its pharmacological properties further. For instance, incorporating fluorine atoms or other heteroatoms could improve metabolic stability or binding affinity while maintaining overall bioactivity. Such modifications would be guided by structure-activity relationship (SAR) studies aimed at optimizing therapeutic efficacy.

The role of high-resolution imaging techniques has become increasingly prominent in studying the biological effects of small molecules like 2-methylpropyl 4-(2-aminophenyl)piperazine-1-carboxylate at the cellular level. Techniques such as fluorescence microscopy and positron emission tomography (PET) imaging allow researchers to visualize receptor occupancy and intracellular signaling pathways in real time. These tools provide critical insights into how this compound interacts with biological targets within living systems, aiding in understanding its mechanism of action.

The regulatory landscape governing new drug development continues to evolve with an emphasis on ensuring safety and efficacy through rigorous preclinical testing protocols before human trials commence. Regulatory agencies such as the U.S Food & Drug Administration (FDA) require comprehensive data packages detailing pharmacokinetics, toxicology profiles, clinical trial results, manufacturing quality control measures, etc., before approving any new medication containing compounds like CAS No.,136817—34—0* . Compliance with these standards ensures that patients receive safe effective treatments derived from well-researched chemical entities

Conclusion

Throughout this discussion, we’ve highlighted several key aspects regarding *two -methyl prop yl four -((two -a min o phen yl ) -pi perazi ne -one -carb ox yl ate*, emphasizing both structural features & emerging applications across *chemical biology & medicinal chemistry*. Its unique substitution pattern positions it uniquely within *pipera zine deri vatives*, offering promise particularly within *CNS therapeutics*, where initial studies indicate significant potential despite limited clinical data yet available at present time . Future research directions will likely focus upon optimizing synthetic methodologies alongside expanding pharmacological investigations using advanced computational modeling & experimental techniques . Continued exploration promises deeper insights into *biological mechanisms* & expanded therapeutic possibilities .